Cas no 2228715-18-0 (tert-butyl N-{2-amino-1-6-(trifluoromethyl)pyridin-3-ylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-1-6-(trifluoromethyl)pyridin-3-ylethyl}carbamate
• CAS No: 2228715-18-0
• MF: C₁₃H₁₈F₃N₃O₂
• MW: 305.296133518219
• CID: 6000777
• PubChem ID: 165665219
• Update Time: 2025-05-20

tert-butyl N-{2-amino-1-6-(trifluoromethyl)pyridin-3-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-1-6-(trifluoromethyl)pyridin-3-ylethyl}carbamate
• tert-butyl N-{2-amino-1-[6-(trifluoromethyl)pyridin-3-yl]ethyl}carbamate
• 2228715-18-0
• EN300-1884332

• Inchi： 1S/C13H18F3N3O2/c1-12(2,3)21-11(20)19-9(6-17)8-4-5-10(18-7-8)13(14,15)16/h4-5,7,9H,6,17H2,1-3H3,(H,19,20)
• InChI Key： KPTVIUGNKONXFW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C(CN)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 305.13511131g/mol
• Monoisotopic Mass: 305.13511131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-{2-amino-1-6-(trifluoromethyl)pyridin-3-ylethyl}carbamate

Comprehensive Guide to tert-butyl N-{2-amino-1-6-(trifluoromethyl)pyridin-3-ylethyl}carbamate (CAS No. 2228715-18-0)

tert-butyl N-{2-amino-1-6-(trifluoromethyl)pyridin-3-ylethyl}carbamate (CAS No. 2228715-18-0) is a specialized chemical intermediate widely used in pharmaceutical research and organic synthesis. This compound features a unique pyridine core with a trifluoromethyl group, enhancing its reactivity and versatility in drug discovery. Researchers and manufacturers value this compound for its role in developing small-molecule inhibitors and bioactive compounds, particularly in oncology and CNS drug development.

The molecular structure of tert-butyl N-{2-amino-1-6-(trifluoromethyl)pyridin-3-ylethyl}carbamate includes a carbamate protecting group, which is crucial for peptide synthesis and medicinal chemistry applications. The presence of the trifluoromethyl group improves metabolic stability, making it a preferred choice for drug candidates targeting enzyme inhibition. Recent studies highlight its potential in kinase inhibitor development, a hot topic in cancer therapeutics.

In the context of green chemistry trends, this compound aligns with the growing demand for sustainable synthetic routes. Researchers are exploring catalytic methods to optimize its production, reducing waste and energy consumption. The pharmaceutical industry particularly values such innovations, as they align with global ESG (Environmental, Social, and Governance) goals.

From a market perspective, tert-butyl N-{2-amino-1-6-(trifluoromethyl)pyridin-3-ylethyl}carbamate is gaining traction due to its applications in preclinical research. The rise of personalized medicine and targeted therapies has increased demand for high-purity intermediates like this compound. Suppliers emphasize GMP-compliant synthesis to meet regulatory standards for API (Active Pharmaceutical Ingredient) development.

For laboratories handling this compound, proper storage conditions (typically 2-8°C under inert atmosphere) are critical to maintain stability. Analytical techniques like HPLC and NMR are commonly used for quality control, ensuring batch-to-batch consistency—a key concern for contract research organizations (CROs).

Frequently asked questions about CAS No. 2228715-18-0 include its solubility profile (soluble in DMSO and DMF), synthetic pathways (often involving Boc-protection strategies), and compatibility with cross-coupling reactions. These queries reflect the compound's utility in modern organic synthesis workflows.

Emerging applications include its use in PROTAC (Proteolysis Targeting Chimera) technology, a revolutionary approach in drug discovery. The compound's amino-carbamate moiety serves as a linker in bifunctional molecules designed to degrade disease-causing proteins—a trending topic in biopharmaceutical innovation.

In summary, tert-butyl N-{2-amino-1-6-(trifluoromethyl)pyridin-3-ylethyl}carbamate represents a critical building block at the intersection of medicinal chemistry and process optimization. Its structural features and evolving applications position it as a compound of enduring relevance in life sciences research.